Cas no 2228913-63-9 (3-{pyrazolo1,5-apyridin-3-yl}propan-1-ol)

• Product Name: 3-{pyrazolo1,5-apyridin-3-yl}propan-1-ol
• CAS No: 2228913-63-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6355389
• PubChem ID: 165652871
• Update Time: 2025-10-18

3-{pyrazolo1,5-apyridin-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{pyrazolo1,5-apyridin-3-yl}propan-1-ol
• 2228913-63-9
• 3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol
• EN300-1749520

• Inchi： 1S/C10H12N2O/c13-7-3-4-9-8-11-12-6-2-1-5-10(9)12/h1-2,5-6,8,13H,3-4,7H2
• InChI Key： SIMDZNNNYKOFFV-UHFFFAOYSA-N
• SMILES： OCCCC1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.5Ų

Additional information on 3-{pyrazolo1,5-apyridin-3-yl}propan-1-ol

3-{Pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol: A Comprehensive Overview

3-{Pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol (CAS No. 2228913-63-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazolopyridine scaffold, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the structural properties, synthesis methods, biological activities, and potential applications of 3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol.

Structural Properties

The molecular structure of 3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol is composed of a pyrazolopyridine core attached to a propyl chain with a hydroxyl group at the terminal position. The pyrazolopyridine moiety is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. The presence of the hydroxyl group adds polarity and hydrogen-bonding capabilities to the molecule, which can influence its solubility and binding interactions with biological targets.

Synthesis Methods

The synthesis of 3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol can be achieved through several routes, each with its own advantages and challenges. One common approach involves the reaction of 3-chloropyrazolo[1,5-a]pyridine with propargyl alcohol followed by reduction to form the desired product. Another method involves the coupling of 3-bromopyrazolo[1,5-a]pyridine with propargyl alcohol using palladium-catalyzed reactions. These synthetic strategies have been optimized to improve yields and reduce side reactions, making them suitable for large-scale production.

Biological Activities

3-{Pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol has demonstrated a range of biological activities that highlight its potential as a therapeutic agent. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess neuroprotective effects by reducing oxidative stress and promoting neuronal survival in models of neurodegenerative diseases.

In cancer research, 3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol has shown promise as an antiproliferative agent. It has been reported to induce cell cycle arrest and apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK.

Potential Applications

The diverse biological activities of 3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol suggest several potential applications in medicine. Its anti-inflammatory properties make it a candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The neuroprotective effects could be harnessed for developing treatments for neurodegenerative conditions like Alzheimer's disease and Parkinson's disease.

In oncology, the antiproliferative activity of 3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol could lead to new therapeutic strategies for cancer treatment. Preclinical studies are currently underway to evaluate its efficacy in combination with other anticancer agents and to optimize dosing regimens for clinical trials.

Conclusion

3-{Pyrazolo[1,5-a]pyridin-3-yl}propan-1-ol (CAS No. 2228913-63-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.